Cas no 1805243-13-3 (2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile)

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile is a halogenated pyridine derivative with a difluoromethyl substituent and an acetonitrile functional group. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its bromine and difluoromethyl groups enable selective functionalization. The electron-withdrawing nature of the substituents enhances reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. Its stability under standard conditions and compatibility with common organic solvents make it suitable for diverse synthetic applications. The presence of both bromine and fluorine atoms offers opportunities for further derivatization, making it valuable in the development of bioactive molecules.

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile structure

1805243-13-3 structure

Product Name:2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile

CAS No:1805243-13-3

MF:C₈H₄Br₂F₂N₂

MW:325.935566902161

CID:4849380

Update Time:2025-06-09

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile
- Inchi： 1S/C8H4Br2F2N2/c9-5-3-4(8(11)12)7(10)14-6(5)1-2-13/h3,8H,1H2
- InChI Key： YQBVIZYXNOERJK-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=C(N=C1CC#N)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 241
XLogP3: 2.9
Topological Polar Surface Area: 36.7

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029074534-250mg	2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile	1805243-13-3	97%	250mg	$480.00	2022-04-01
Alichem	A029074534-500mg	2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile	1805243-13-3	97%	500mg	$839.45	2022-04-01
Alichem	A029074534-1g	2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile	1805243-13-3	97%	1g	$1,445.30	2022-04-01

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile Related Literature

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5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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Additional information on 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile

Research Brief on 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805243-13-3)

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805243-13-3) is a specialized pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and difluoromethyl-substituted pyridine core, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for the development of novel agrochemicals and pharmaceuticals, where its halogenated and fluorinated moieties contribute to enhanced binding affinity and metabolic stability.

Recent studies have focused on the synthetic applications and biological activities of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key precursor in the synthesis of kinase inhibitors, demonstrating its utility in targeting cancer-related pathways. The compound's ability to undergo selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been leveraged to construct complex heterocyclic scaffolds with potential therapeutic applications.

In addition to its pharmaceutical relevance, this compound has also been investigated in agrochemical research. A study published in Pest Management Science (2023) reported its incorporation into novel fungicides, where the difluoromethyl group was found to enhance the compounds' bioavailability and environmental persistence. The research underscored the importance of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile as a building block for developing next-generation crop protection agents.

From a methodological perspective, recent advances in the synthesis of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile have been documented. A 2022 Organic Process Research & Development article detailed an optimized, scalable route that improves yield and reduces hazardous byproducts. This development is particularly significant for industrial applications, where efficient and sustainable synthesis methods are critical.

Looking ahead, the potential of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile extends to drug discovery and material science. Its unique electronic properties, conferred by the bromo and difluoromethyl substituents, make it a promising candidate for the design of organic electronic materials. Ongoing research is exploring its use in organic light-emitting diodes (OLEDs) and other optoelectronic applications, further broadening its impact beyond traditional chemical and biological domains.

In conclusion, 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805243-13-3) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its synthetic versatility, coupled with its bioactive properties, positions it as a valuable tool for researchers aiming to develop innovative solutions to complex challenges in chemical biology and beyond. Future studies are expected to uncover additional applications and refine its synthetic methodologies, further solidifying its role in advanced chemical research.